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Compound of Interest

Compound Name: Dimethyl diglycolate-d4

Cat. No.: B041925

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a focused analysis of the molecular weight of Dimethyl
Diglycolate-d4, an isotopically labeled variant of Dimethyl Diglycolate. This document outlines
the molecular formula, the calculation of its molecular weight, and a direct comparison with its
non-labeled counterpart.

Core Compound Information

Dimethyl Diglycolate is an organic compound used as a starting material in the manufacturing
of unsaturated polyester resins and plasticizers.[1][2] The isotopically labeled version,
Dimethyl Diglycolate-d4, serves as an internal standard in various analytical applications,
including mass spectrometry-based studies, where its distinct mass allows for precise
guantification of the unlabeled analyte.

Molecular Weight and Formula

The key differentiator for Dimethyl Diglycolate-d4 is the substitution of four hydrogen (H)
atoms with deuterium (D) atoms. This substitution results in a predictable increase in the
overall molecular weight. The quantitative data for both the unlabeled and deuterated
compounds are summarized below.
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Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
Dimethyl Diglycolate 7040-23-5 CeH1005 162.14
Dimethyl Diglycolate-
1107650-54-3 CeHeD4Os 166.17

d4

Table 1: Comparison of molecular properties for Dimethyl Diglycolate and its deuterated
analog. Data sourced from multiple chemical suppliers and databases.[1][2][3][4]

Methodology for Molecular Weight Calculation

The molecular weight of a chemical compound is determined by the sum of the atomic weights
of its constituent atoms. The calculation for Dimethyl Diglycolate-d4 is detailed below as an
exemplary protocol.

Experimental Protocol: Calculation of Molecular Weight

« |dentify the Molecular Formula: The molecular formula for Dimethyl Diglycolate-d4 is
CeHsD4Os.[1]

e List Constituent Atoms and Counts:

[¢]

Carbon (C): 6 atoms

[¢]

Hydrogen (H): 6 atoms

o

Deuterium (D): 4 atoms

o

Oxygen (O): 5 atoms
o Assign Standard Atomic Weights:
o Atomic weight of Carbon (C) = 12.011 u

o Atomic weight of Hydrogen (H) = 1.008 u
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o Atomic weight of Deuterium (D) = 2.014 u

o Atomic weight of Oxygen (O) = 15.999 u

e Calculate Total Mass for Each Element:

Mass from Carbon =6 *12.011 u=72.066 u

o

[¢]

Mass from Hydrogen = 6 * 1.008 u = 6.048 u

Mass from Deuterium =4 * 2.014 u =8.056 u

[e]

[e]

Mass from Oxygen =5 * 15.999 u = 79.995 u
e Sum the Masses:
o Total Molecular Weight = 72.066 + 6.048 + 8.056 + 79.995 = 166.165 u
This calculated value aligns with the reported molecular weight of 166.17 g/mol .[1]

Visualization of Isotopic Substitution

The logical relationship between Dimethyl Diglycolate and its deuterated form, highlighting the
Isotopic substitution that leads to the change in molecular weight, is depicted in the following
diagram.
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Caption: Isotopic substitution workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. calpaclab.com [calpaclab.com]

 To cite this document: BenchChem. [Technical Guide: Molecular Weight of Dimethyl
Diglycolate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041925#dimethyl-diglycolate-d4-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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